Cas no 3131-20-2 (Acetamide,2-amino-N-[4-[bis(2-chloroethyl)amino]phenyl]-, hydrochloride (1:1))

• Product Name: Acetamide,2-amino-N-[4-[bis(2-chloroethyl)amino]phenyl]-, hydrochloride (1:1)
• CAS No: 3131-20-2
• MF: C₁₂H₁₈Cl₃N₃O
• MW: 326.649819850922
• CID: 314965
• PubChem ID: 18416
• Update Time: 2025-04-19

Acetamide,2-amino-N-[4-[bis(2-chloroethyl)amino]phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-amino-N-[4-[bis(2-chloroethyl)amino]phenyl]-, hydrochloride (1:1)
• [4-[(2-aminoacetyl)amino]phenyl]-bis(2-chloroethyl)azanium,chloride
• 3131-20-2
• 2-Amino-4'-(bis(2-chloroethyl)amino)acetanilide hydrochloride
• ACETANILIDE, 2-AMINO-4'-(BIS(2-CHLOROETHYL)AMINO)-, MONOHYDROCHLORIDE

• Inchi： 1S/C12H17Cl2N3O.ClH/c13-5-7-17(8-6-14)11-3-1-10(2-4-11)16-12(18)9-15;/h1-4H,5-9,15H2,(H,16,18);1H
• InChI Key： ICKWCFIMGINONV-UHFFFAOYSA-N
• SMILES： ClCC[NH+](C1C=CC(=CC=1)NC(CN)=O)CCCl.[Cl-]

Computed Properties

• Exact Mass: 306.9109
• Monoisotopic Mass: 325.051545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• Boiling Point: 503.6°C at 760 mmHg
• Flash Point: 258.4°C
• PSA: 59.37